Cas no 2229225-70-9 (5-(4-aminobutan-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
• CAS No: 2229225-70-9
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5976311
• PubChem ID: 165691214
• Update Time: 2025-05-21

5-(4-aminobutan-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
• 2229225-70-9
• EN300-1744663

• Inchi： 1S/C9H12N2S/c1-7(4-5-10)9-3-2-8(6-11)12-9/h2-3,7H,4-5,10H2,1H3
• InChI Key： IXJZNNGWVRJYGF-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C)CCN

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Additional information on 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile

Comprehensive Overview of 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile (CAS No. 2229225-70-9)

5-(4-aminobutan-2-yl)thiophene-2-carbonitrile (CAS No. 2229225-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its thiophene core and cyano functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its unique structural features, including the 4-aminobutan-2-yl side chain, make it a valuable building block for drug discovery and polymer chemistry.

The compound's thiophene-2-carbonitrile scaffold is particularly noteworthy due to its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions. Researchers have explored its potential in designing small-molecule inhibitors for enzyme targets, as the nitrile group can form critical hydrogen bonds with biological macromolecules. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research, where precision medicine demands novel chemical entities.

In materials science, 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile has shown promise in constructing conductive polymers. The thiophene moiety facilitates π-conjugation, essential for organic electronics like OLEDs and solar cells—areas experiencing exponential growth due to renewable energy trends. Its aminoalkyl side chain further allows functionalization, enabling tunable solubility for thin-film applications, a frequent search query among material engineers.

Synthetic routes to this compound often involve Pd-catalyzed couplings or nucleophilic substitutions, topics heavily searched in academic databases. Optimizing its yield and purity remains a focus, as evidenced by patent filings emphasizing scalable processes. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity—a detail crucial for researchers validating synthetic protocols.

Environmental and safety profiles of CAS 2229225-70-9 align with green chemistry principles. Unlike hazardous intermediates, it exhibits manageable toxicity, making it suitable for industrial applications. This aligns with the growing demand for sustainable chemicals, a trending keyword in regulatory and ESG-focused sectors.

Market analysts note rising interest in 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile from Asia-Pacific pharmaceutical hubs, driven by its role in generic drug synthesis. Its patent expiration status (where applicable) also fuels procurement queries from generic manufacturers—a frequent search intent detected in B2B platforms.

Future directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs), a booming therapeutic class. The primary amine group offers a handle for linker attachment, addressing a common challenge in ADC development—a topic dominating recent conference proceedings.